Cas no 866149-44-2 (2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile)

2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile structure
866149-44-2 structure
Product Name:2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
CAS No:866149-44-2
MF:C10H8N4O
MW:200.196721076965
MDL:MFCD04126418
CID:4662958
PubChem ID:3484488
Update Time:2024-03-01

2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetonitrile, 4,5-dihydro-5-oxo-4-phenyl-
    • 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
    • MDL: MFCD04126418
    • Inchi: 1S/C10H8N4O/c11-6-7-14-10(15)13(8-12-14)9-4-2-1-3-5-9/h1-5,8H,7H2
    • InChI Key: JOZUGJSZIAOVNS-UHFFFAOYSA-N
    • SMILES: N1(CC#N)C(=O)N(C2=CC=CC=C2)C=N1

Computed Properties

  • Exact Mass: 200.06981089g/mol
  • Monoisotopic Mass: 200.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.7Ų

2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Pricemore >>

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Apollo Scientific
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2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
866149-44-2 tech
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£1078.00 2025-02-20
abcr
AB298233-500 mg
2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile; .
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€678.60 2023-04-26
abcr
AB298233-1 g
2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile; .
866149-44-2
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€1312.80 2023-04-26
Key Organics Ltd
9W-0870-1MG
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
866149-44-2 >90%
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£37.00 2025-02-09
Key Organics Ltd
9W-0870-5MG
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£46.00 2025-02-09
Key Organics Ltd
9W-0870-10MG
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
866149-44-2 >90%
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£63.00 2025-02-09
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9W-0870-0.5G
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
866149-44-2 >90%
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9W-0870-1G
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
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